Cas no 31557-75-2 (1-(5-Nitropyridin-2-yl)ethanone)
31557-75-2 structure
Product Name:1-(5-Nitropyridin-2-yl)ethanone
CAS No:31557-75-2
MF:C7H6N2O3
MW:166.13414144516
MDL:MFCD10697712
CID:53767
PubChem ID:17946670
Update Time:2025-04-18
1-(5-Nitropyridin-2-yl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-Nitropyridin-2-yl)ethanone
- Ethanone, 1-(5-nitro-2-pyridinyl)-
- 1-(5-nitro-2-pyridinyl)ethanone
- 1-(5-nitro-pyridin-2-yl)-ethanone
- 2-Acetyl-5-nitropyridin
- 2-acetyl-5-nitropyridine
- AG-F-05270
- AGN-PC-01N5R0
- CTK4G7348
- PubChem18335
- SureCN6163873
- DTXSID10591691
- SCHEMBL6163873
- 31557-75-2
- AB60313
- BS-49683
- CS-0199398
- YSZC1919
- AM20051062
- MFCD10697712
- A820902
- 1-(5-nitropyridin-2-yl)ethan-1-one
- EN300-1857170
- AKOS006303408
- F52307
-
- MDL: MFCD10697712
- Inchi: 1S/C7H6N2O3/c1-5(10)7-3-2-6(4-8-7)9(11)12/h2-4H,1H3
- InChI Key: QTGKFJUCQAYIRK-UHFFFAOYSA-N
- SMILES: O=C(C)C1C=CC(=CN=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 166.03788
- Monoisotopic Mass: 166.03784206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 75.8Ų
Experimental Properties
- PSA: 73.1
1-(5-Nitropyridin-2-yl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM175660-1g |
1-(5-Nitropyridin-2-yl)ethanone |
31557-75-2 | 95% | 1g |
$632 | 2021-08-05 | |
| TRC | N074780-25mg |
1-(5-Nitropyridin-2-yl)ethanone |
31557-75-2 | 25mg |
$ 185.00 | 2022-06-03 | ||
| TRC | N074780-50mg |
1-(5-Nitropyridin-2-yl)ethanone |
31557-75-2 | 50mg |
$ 295.00 | 2022-06-03 | ||
| TRC | N074780-100mg |
1-(5-Nitropyridin-2-yl)ethanone |
31557-75-2 | 100mg |
$ 475.00 | 2022-06-03 | ||
| Chemenu | CM175660-250mg |
1-(5-Nitropyridin-2-yl)ethanone |
31557-75-2 | 95% | 250mg |
$197 | 2022-06-11 | |
| Chemenu | CM175660-1g |
1-(5-Nitropyridin-2-yl)ethanone |
31557-75-2 | 95% | 1g |
$509 | 2022-06-11 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | XW0069-5g |
1-(5-nitropyridin-2-yl)ethanone |
31557-75-2 | 95% | 5g |
$1450 | 2023-09-07 | |
| Matrix Scientific | 096386-250mg |
1-(5-Nitropyridin-2-yl)ethanone, 95+% |
31557-75-2 | 95+% | 250mg |
$643.00 | 2023-09-08 | |
| Matrix Scientific | 096386-1g |
1-(5-Nitropyridin-2-yl)ethanone, 95+% |
31557-75-2 | 95+% | 1g |
$1428.00 | 2023-09-08 | |
| Alichem | A029185621-5g |
1-(5-Nitropyridin-2-yl)ethanone |
31557-75-2 | 95% | 5g |
$1314.54 | 2023-09-02 |
1-(5-Nitropyridin-2-yl)ethanone Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
31557-75-2 (1-(5-Nitropyridin-2-yl)ethanone) Related Products
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- 194278-44-9(1-(3-nitro-2-pyridyl)ethanone)
- 1036488-29-5(2-(5-nitropyridin-2-yl)acetaldehyde)
- 1186502-33-9(1-(5-nitro-1H-pyrrolo[2,3-b]pyridin-2-yl)-Ethanone)
- 31557-73-0(2-ethyl-5-nitro-pyridine)
- 35969-75-6(5-nitropyridine-2-carbaldehyde)
- 27693-37-4(2-(3-Nitrobenzoyl)pyridine)
- 64098-70-0(Methanone, (6-methyl-3-nitro-2-pyridinyl)phenyl-)
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